Cas no 1344743-58-3 ((E)-2-(dihydro-2H-pyran-3(4H)-ylidene)acetonitrile)

(E)-2-(dihydro-2H-pyran-3(4H)-ylidene)acetonitrile is a versatile unsaturated nitrile derivative featuring a dihydropyranylidene moiety. This compound is of interest in synthetic organic chemistry due to its reactive α,β-unsaturated nitrile group, which facilitates Michael additions, cyclizations, and other nucleophilic reactions. The cyclic enone-like structure offers potential as a building block for heterocyclic synthesis, particularly in the preparation of pyran and pyridine derivatives. Its stability under standard conditions and compatibility with various reaction media enhance its utility in multistep syntheses. Researchers value this compound for its ability to introduce both nitrile and dihydropyran functionalities into target molecules, enabling diverse applications in medicinal and materials chemistry.

(E)-2-(dihydro-2H-pyran-3(4H)-ylidene)acetonitrile structure

1344743-58-3 structure

Product Name:(E)-2-(dihydro-2H-pyran-3(4H)-ylidene)acetonitrile

CAS No:1344743-58-3

MF:C₇H₉NO

MW:123.152461767197

MDL:MFCD28501439

CID:5307465

PubChem ID:90459643

Update Time:2026-03-10

(E)-2-(dihydro-2H-pyran-3(4H)-ylidene)acetonitrile Chemical and Physical Properties

Names and Identifiers

- (E)-2-(dihydro-2H-pyran-3(4H)-ylidene)acetonitrile
- Acetonitrile, 2-(dihydro-2H-pyran-3(4H)-ylidene)-
- 2-tetrahydropyran-3-ylideneacetonitrile
- SCHEMBL16098570
- 1344743-58-3
- BS-42825
- LHFOEMFTZABOKR-XVNBXDOJSA-N
- MFCD28501439
- (2E)-2-(oxan-3-ylidene)acetonitrile
- MDL： MFCD28501439
- Inchi： 1S/C7H9NO/c8-4-3-7-2-1-5-9-6-7/h3H,1-2,5-6H2
- InChI Key： LHFOEMFTZABOKR-UHFFFAOYSA-N
- SMILES： C(#N)C=C1CCCOC1

Computed Properties

Exact Mass: 123.068413911g/mol
Monoisotopic Mass: 123.068413911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 33Å²

(E)-2-(dihydro-2H-pyran-3(4H)-ylidene)acetonitrile Pricemore >>

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